Cas no 16680-64-1 (Spirostan-12-one,2,3-dihydroxy-, (2b,3b,5b,25R)- (9CI))

• Product Name: Spirostan-12-one,2,3-dihydroxy-, (2b,3b,5b,25R)- (9CI)
• CAS No: 16680-64-1
• MF: C₂₇H₄₂O₅
• MW: 446.619389057159
• CID: 178161
• PubChem ID: 10575379
• Update Time: 2025-04-19

Spirostan-12-one,2,3-dihydroxy-, (2b,3b,5b,25R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Spirostan-12-one,2,3-dihydroxy-, (2b,3b,5b,25R)- (9CI)
• (25R)-2β,3β-Dihydroxy-5β-spirostan-12-one
• 2b,3b-Dihydroxy-5b,25D-spirostan-12-one
• 5b-Spirostan-12-one, 2b,3b-dihydroxy-, (25R)- (8CI)
• Mexogenin (6CI)
• Spiro[8H-naphth[2',1':4,5]indeno[2,1-b]furan-8,2'-[2H]pyran], spirostan-12-onederiv.
• Mexogenin
• (1R,2S,4S,5'R,6R,7S,8R,9S,12S,13S,15S,16R,18R)-15,16-dihydroxy-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-10-one
• (25R)-2beta,3beta-Dihydroxy-5beta-spirostan-12-one
• 16680-64-1

• Inchi： 1S/C27H42O5/c1-14-7-8-27(31-13-14)15(2)24-22(32-27)10-19-17-6-5-16-9-20(28)21(29)12-25(16,3)18(17)11-23(30)26(19,24)4/h14-22,24,28-29H,5-13H2,1-4H3/t14-,15+,16-,17-,18+,19+,20-,21+,22+,24+,25+,26-,27-/m1/s1
• InChI Key： PBLXVDNSLUFVHF-GCTKCPTCSA-N
• SMILES： O1[C@]2(CC[C@@H](C)CO2)[C@@H](C)[C@H]2[C@@H]1C[C@H]1[C@@H]3CC[C@@H]4C[C@H]([C@H](C[C@]4(C)[C@H]3CC([C@@]12C)=O)O)O

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 446.30322444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 0
• Complexity: 799
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 76Ų

Experimental Properties

• PSA: 52.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines